Cas no 261711-48-2 (3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-)

• Product Name: 3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-
• CAS No: 261711-48-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 247378
• PubChem ID: 22572933
• Update Time: 2025-04-19

3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone,1-(1H-imidazol-5-yl)-4-methyl-
• 3-Pentanone,1-(1H-imidazol-4-yl)-4-methyl- (9CI)
• 1-(1H-Imidazol-4-yl)-4-methylpentan-3-one
• SCHEMBL6296342
• SCHEMBL13295882
• 261711-48-2

• Inchi： 1S/C9H14N2O/c1-7(2)9(12)4-3-8-5-10-6-11-8/h5-7H,3-4H2,1-2H3,(H,10,11)
• InChI Key： QXEHIDUUAIJDIH-UHFFFAOYSA-N
• SMILES： O=C(CCC1=CN=CN1)C(C)C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles